3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide

• IUPAC Name: 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C21H31N3O2/c1-2-12-22-20(26)23-14-10-21(11-15-23)16-19(25)24(17-21)13-6-9-18-7-4-3-5-8-18/h3-5,7-8H,2,6,9-17H2,1H3,(H,22,26)
• InChI Key: BBTFLFQJVOAGCP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)N1CCC2(CC1)CC(=O)N(C2)CCCC3=CC=CC=C3
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide is a novel compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using a unique method and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide is not fully understood. However, studies suggest that it may act as an inhibitor of certain enzymes and proteins involved in inflammation and tumor growth. It may also have antioxidant properties that help protect cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide has various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells. It has also been shown to inhibit tumor growth and induce cell death in cancer cells. Additionally, this compound has been studied for its potential neuroprotective effects in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide in lab experiments is its potential to target multiple pathways involved in various diseases. Additionally, this compound has shown low toxicity in cell culture studies. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide. One potential direction is the development of more efficient synthesis methods to increase the yield of this compound. Another direction is the study of its potential use in combination with other drugs or compounds for enhanced therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide involves a multi-step process. The starting material is 2,8-diazaspiro[4.5]decane, which is reacted with propylamine to form N-propyl-2,8-diazaspiro[4.5]decane. This intermediate is then reacted with 3-phenylpropanal in the presence of a catalyst to form 3-phenylpropyl-N-propyl-2,8-diazaspiro[4.5]decane. Finally, this intermediate is reacted with acetyl chloride to form 3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide.

Scientific Research Applications

3-oxo-2-(3-phenylpropyl)-N-propyl-2,8-diazaspiro[4.5]decane-8-carboxamide has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, and anti-tumor properties. This compound has also been tested for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.